3-Hexylisoxazol-5(4H)-one

• CAS No.: 146034-01-7
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.224
• IUPAC Name: 3-hexyl-4H-1,2-oxazol-5-one
• InChI: InChI=1S/C9H15NO2/c1-2-3-4-5-6-8-7-9(11)12-10-8/h2-7H2,1H3
• InChI Key: AOVIHLHPYZOQOP-UHFFFAOYSA-N
• SMILES: CCCCCCC1=NOC(=O)C1
• Synonyms: 5(4H)-Isoxazolone,3-hexyl-(9CI)

Description

3-Hexylisoxazol-5(4H)-one is a heterocyclic compound belonging to the oxazol-5(4H)-one class, characterized by a six-membered isoxazole ring with a ketone group at the 5-position and a hexyl substituent at the 3-position. Oxazolones are renowned for their structural versatility and pharmacological relevance, serving as scaffolds in drug discovery due to their diverse biological activities, including anticancer, antimicrobial, and antioxidant properties . The hexyl alkyl chain in this derivative may influence its lipophilicity, bioavailability, and interaction with biological targets compared to aryl- or halogen-substituted analogs.

Comparison with Similar Compounds

Structural Features and Substituent Effects

Oxazol-5(4H)-one derivatives vary primarily in substituents at the 3- and 4-positions. Key structural analogs include:

Compound	Substituents (Position)	Key Features
3-Hexylisoxazol-5(4H)-one	3-hexyl	Alkyl chain enhances lipophilicity
CHEMBL1972440	4-(4-fluorophenyl)methylene	Halogen (F) improves antiproliferative activity
CHEMBL1089606	4-(phenyl)methylene	Halogen-free; superior anticancer profile
Compound 3a ()	Phenylsulfonyl moiety	Low toxicity in D. magna assays

Halogen atoms (e.g., F, Br) in compounds like CHEMBL1972440 enhance electronic effects but may increase toxicity .

Antiproliferative Effects

• CHEMBL1089606 (halogen-free): Exhibited the best anticancer profile (pIC50: 4–5), suggesting halogen substitution is unfavorable for kinase inhibition .

Toxicity Profiles

• Daphnia magna Assays: Triazinones (e.g., 4a–d) showed higher toxicity than oxazolones, with LC50 values influenced by halogenation . Compound 3a (halogen-free oxazolone): Lowest toxicity, suggesting alkyl substituents like hexyl may similarly reduce toxicity .
• Yeast (S. cerevisiae) Assays :
  • Halogenated derivatives (e.g., 3c, 4c) caused 57–63% growth inhibition at 1 mM, while alkylated analogs (3d, 4d) showed minimal toxicity .

Antioxidant Activity

Oxazolones with electron-donating groups (e.g., methoxy, hydroxy) exhibit significant antioxidant effects . The hexyl group in 3-Hexylisoxazol-5(4H)-one may act as a radical scavenger, though its activity likely differs from aryl-substituted derivatives like E3 (89% EROD inhibition) .

Predictive Analysis and Mechanism of Action

PASS (Prediction of Activity Spectra for Substances) analysis suggests oxazolones inhibit protein kinases such as PDGF-R and FAK2, critical in cancer progression . For example:

• Compound 3a : Predicted to inhibit oncologic kinases with low toxicity, making it a lead candidate .
• 3-Hexylisoxazol-5(4H)-one : Its alkyl chain may modulate kinase binding affinity compared to halogenated analogs.

Data Tables

Table 1: Toxicity Comparison of Oxazolone Derivatives

Compound	Substituent	D. magna Toxicity (48h LC50)	S. cerevisiae Growth Inhibition (1 mM)
3a	Phenylsulfonyl	Low	<10%
3c	Bromophenyl	Moderate	57.4%
4b (Triazinone)	Fluorophenyl	High	63.5%
3-Hexyl Derivative*	Hexyl	Predicted Low	Estimated <20%

*Predicted based on structural analogs.

Table 2: Antiproliferative Activity (NCI60 Cell Assay)

Compound	pIC50 Range	Key Target Kinases
CHEMBL1089606	4–5	PDGF-R, FAK2
CHEMBL1972440	3–4	Less selective
3-Hexyl Derivative*	3–4 (est.)	Moderate kinase affinity